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Compound of Interest

Compound Name: Cerium(III) carbonate

Cat. No.: B082857 Get Quote

An In-depth Technical Guide on the Solubility of Cerium(III) Carbonate in Various Solvents for

Researchers, Scientists, and Drug Development Professionals.

Cerium(III) carbonate (Ce₂(CO₃)₃), a white to off-white powder, is a key precursor in the

synthesis of various cerium compounds and materials. Its utility in diverse applications,

including catalysis, glass manufacturing, and pharmaceuticals, necessitates a thorough

understanding of its solubility characteristics. This technical guide provides a comprehensive

overview of the solubility of cerium(III) carbonate in a range of solvents, detailed experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of cerium(III) carbonate is highly dependent on the nature of the solvent. While it

is sparingly soluble in water, its solubility is significantly enhanced in acidic solutions and in the

presence of complexing agents. The following table summarizes the available quantitative and

qualitative solubility data for cerium(III) carbonate in various solvents.
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Solvent System Temperature (°C) Solubility Remarks

Water 20 0.00259 g/L

Sparingly soluble

under standard

conditions.

Dilute Mineral Acids

(e.g., HCl, HNO₃,

H₂SO₄)

Ambient Soluble

Dissolution occurs via

a chemical reaction

where the carbonate

anion is protonated,

leading to the

formation of carbonic

acid which

subsequently

decomposes to

carbon dioxide and

water. This shifts the

equilibrium towards

the dissolution of the

cerium(III) salt.[1][2][3]

[4][5][6][7][8][9] The

overall reaction can

be represented as:

Ce₂(CO₃)₃(s) +

6H⁺(aq) → 2Ce³⁺(aq)

+ 3H₂O(l) + 3CO₂(g).

Organic Solvents

Acetone Ambient Insoluble

Cerium(III) carbonate

exhibits poor solubility

in non-polar or weakly

polar organic solvents.

[10]

Ethanol Ambient Insoluble

Methanol Ambient Insoluble
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Aqueous Solutions of

Complexing Agents

EDTA

(Ethylenediaminetetra

acetic acid)

Ambient Soluble

The formation of

stable water-soluble

cerium(III)-EDTA

complexes

significantly increases

the solubility of

cerium(III) carbonate.

The stability of these

complexes is pH-

dependent.

Citrate Ambient Soluble

Similar to EDTA,

citrate ions form

soluble complexes

with cerium(III) ions,

thereby promoting the

dissolution of

cerium(III) carbonate.

Aqueous Solutions of

Alkali Metal or

Ammonium

Carbonates

Ambient Increased Solubility

The solubility of rare

earth carbonates,

including cerium(III)

carbonate, is known to

increase in the

presence of excess

carbonate ions from

soluble salts like

sodium carbonate or

ammonium carbonate.

This is attributed to

the formation of

soluble carbonate

complexes or double

salts.
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Experimental Protocols for Solubility Determination
The accurate determination of the solubility of a sparingly soluble salt like cerium(III)
carbonate requires a well-defined experimental protocol. The following is a generalized

methodology that can be adapted for specific solvent systems.

Objective: To determine the equilibrium solubility of cerium(III) carbonate in a given solvent at

a specified temperature.

Materials and Equipment:

Cerium(III) carbonate (high purity)

Solvent of interest (e.g., deionized water, specific acid solution, organic solvent)

Constant temperature water bath or shaker incubator

Thermostatically controlled environment

Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration

system)

Analytical balance

Volumetric flasks and pipettes

pH meter (for aqueous solutions)

Analytical instrument for cerium concentration determination (e.g., Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS), Atomic Absorption Spectroscopy (AAS), or UV-Vis

Spectrophotometer)

Procedure:

Saturation: An excess amount of cerium(III) carbonate is added to a known volume of the

solvent in a sealed container. The amount of solid should be sufficient to ensure that a

saturated solution is formed and that undissolved solid remains at equilibrium.
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Equilibration: The container is placed in a constant temperature bath or shaker and agitated

for a prolonged period to ensure that equilibrium is reached. The time required for

equilibration should be determined experimentally by taking measurements at different time

intervals until the concentration of dissolved cerium(III) carbonate remains constant.

Phase Separation: Once equilibrium is established, the solid and liquid phases must be

carefully separated. This is a critical step to avoid including any undissolved solid in the

sample for analysis. Filtration using a fine-pore membrane filter (e.g., 0.22 µm) is a common

method. To minimize temperature-induced changes in solubility, the filtration should be

performed at the same temperature as the equilibration.

Sample Preparation: A precise volume of the clear filtrate (the saturated solution) is carefully

transferred to a volumetric flask and diluted as necessary with the appropriate solvent to

bring the cerium concentration within the optimal working range of the analytical instrument.

Quantitative Analysis: The concentration of cerium in the diluted solution is determined using

a calibrated analytical technique.

ICP-MS or AAS: These are highly sensitive methods for determining the concentration of

metal ions. A calibration curve should be prepared using standard solutions of known

cerium concentrations.

UV-Vis Spectrophotometry: This method can be used if a suitable chromogenic agent that

forms a colored complex with cerium(III) is employed. A calibration curve based on the

absorbance of standard solutions is required.

Calculation of Solubility: The solubility of cerium(III) carbonate is calculated from the

measured concentration of cerium in the saturated solution, taking into account the dilution

factor. The solubility can be expressed in various units, such as g/L, mol/L, or ppm.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of cerium(III) carbonate.
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Caption: Experimental workflow for solubility determination.
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This in-depth guide provides a foundational understanding of the solubility of cerium(III)
carbonate. For specific applications, it is recommended to perform detailed solubility studies

under the precise conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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